Cas no 42924-53-8 (Nabumetone)

• Product Name: Nabumetone
• CAS No: 42924-53-8
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD00079518
• CID: 55634
• PubChem ID: 4409
• Update Time: 2025-10-29

Nabumetone Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methoxynaphthalen-2-yl)butan-2-one
• Nabumeton
• 4-(2-methoxynaphthalen-6-yl)butan-2-one
• 4-[6-METHOXY-2-NAPHTHYL]-2-BUTANONE
• BRL14777
• Nabumetone
• 4-(6-Methoxy-2-naphthyl)-2-butanone
• Arthaxan
• Dolsinal
• Listran
• Mebutan
• Nabumetona
• Relafen
• Relif
• Relifen
• Relifex
• Consolan
• Balmox
• Unimetone
• Nabumetonum
• Flambate
• Prodac
• Nabumetonum [INN-Latin]
• Nabuser
• 4-(6-Methoxy-2-naphthalenyl)-2-butanone
• BRL 14777
• MLS000069541
• 2-Butanone, 4-(6-methoxy-2-naphthalenyl)-
• LW0TIW155Z
• SMR000058835
• BLXXJMDCKKHMK
• KBio1_000850
• Opera_ID_765
• M01AX01
• HMS3714F20
• Pharmakon1600-01503650
• KBio2_001966
• FT-0672583
• NABUMETONE (USP-RS)
• AB00052392_14
• Nabumetone (USAN:USP:INN:BAN:JAN)
• Nabumetone, United States Pharmacopeia (USP) Reference Standard
• Prestwick0_000909
• Spectrum4_000174
• NINDS_000850
• Nabumentone
• HMS2090D13
• NC00579
• BRN 2103472
• Nabumetone 1000 mg
• cid_4409
• Nabumatone Form II
• DTXSID4045472
• NABUMETONE [ORANGE BOOK]
• NABUMETONE [USP IMPURITY]
• SCHEMBL2256
• Nabumetonum (INN-Latin)
• NABUMETONE [MI]
• HY-B0559
• Nabumetone [USAN:USP:INN:BAN:JAN]
• NS00003590
• Spectrum2_001969
• FT-0629765
• NCGC00016853-02
• NABUMETONE [USP MONOGRAPH]
• HMS3652M04
• Prestwick2_000909
• SW197312-3
• NCGC00095063-02
• EN300-1853581
• A826072
• DivK1c_000850
• AB00052392_15
• BSPBio_000758
• Q425207
• SR-01000759138-2
• NCGC00016853-06
• NABUMETONE [JAN]
• NABUMETONE [VANDF]
• SBI-0051869.P002
• KBioGR_000687
• NCGC00095063-01
• Nabumetone, analytical standard
• BRD-K65146499-001-14-7
• KBioSS_001966
• RELAFEN DS
• NABUMETONE (EP MONOGRAPH)
• HMS1570F20
• Relafen (TN)
• Prestwick3_000909
• CHEBI:7443
• HMS3885A22
• NSC-758623
• HMS1922G10
• CHEMBL1070
• NSC 758623
• HMS2093I05
• HMS2097F20
• BPBio1_000834
• Nabumetone 750 mg
• Tox21_110647
• NCGC00016853-01
• Spectrum5_001286
• D00425
• UNII-LW0TIW155Z
• L10109
• AB00052392
• KBio2_007102
• BRL-14777
• NABUMETONE [MART.]
• AM20040460
• BIDD:GT0104
• GTPL7245
• NABUMETONE [EP MONOGRAPH]
• KS-1371
• NSC758623
• NCGC00016853-13
• SPBio_002097
• MLS001076325
• BRD-K65146499-001-04-8
• NABUMETONE [USAN]
• BDBM40128
• NABUMETONE (MART.)
• SPBio_002957
• CAS-42924-53-8
• CCG-39507
• NABUMETONE [WHO-DD]
• CCRIS 8108
• HMS502K12
• BCP12152
• HMS2230H12
• NABUMETONE (USP MONOGRAPH)
• HMS3259I16
• DB00461
• Spectrum_001486
• 42924-53-8
• DTXCID2025472
• MFCD00079518
• SR-01000759138
• Prestwick1_000909
• NABUMETONE (USP IMPURITY)
• AC-19025
• SR-01000759138-3
• AKOS009529199
• NCGC00016853-03
• 4-(6-methoxy-2-naphthyl)butan-2-one
• AB00052392-13
• KBio2_004534
• NABUMETONE [USP-RS]
• Nabumetone 500 mg
• Nabumetone, European Pharmacopoeia (EP) Reference Standard
• IDI1_000850
• SPECTRUM1503650
• NABUMETONE [INN]
• Tox21_110647_1
• BN166181
• Nabumetone, British Pharmacopoeia (BP) Reference Standard
• s4051
• Nabumetone (JP17/USP/INN)
• BRD-K65146499-001-27-9
• BRD-K65146499-001-26-1

• MDL： MFCD00079518
• Inchi： 1S/C15H16O2/c1-11(16)3-4-12-5-6-14-10-15(17-2)8-7-13(14)9-12/h5-10H,3-4H2,1-2H3
• InChI Key： BLXXJMDCKKHMKV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)CCC(C)=O
• BRN： 2103472

Computed Properties

• Exact Mass: 228.11500
• Monoisotopic Mass: 228.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White / nearly white, crystalline powder
• Density: 1.0657 (rough estimate)
• Melting Point: 80-810C
• Boiling Point: 372.3°C at 760 mmHg
• Flash Point: 165.4 °C
• Refractive Index: 1.5542 (estimate)
• Solubility: Soluble in alcohol or chloroform
• PSA: 26.30000
• LogP: 3.37000

Nabumetone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-40
• Safety Instruction： 36/37
• RTECS：EL9085000
• Hazardous Material Identification：
• Risk Phrases：R22; R40
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Nabumetone

Recent Advances in Nabumetone (42924-53-8) Research: A Comprehensive Review

Nabumetone (CAS: 42924-53-8), a nonsteroidal anti-inflammatory drug (NSAID), has been widely used for its analgesic and anti-inflammatory properties. Recent studies have focused on its pharmacokinetics, therapeutic efficacy, and potential side effects, as well as novel formulations to enhance its bioavailability and reduce gastrointestinal toxicity. This research brief synthesizes the latest findings on Nabumetone, providing insights into its current applications and future directions in clinical practice.

One of the key areas of recent research involves the optimization of Nabumetone's formulation. A 2023 study published in the Journal of Pharmaceutical Sciences explored the development of nanoemulsion-based delivery systems for Nabumetone, demonstrating improved solubility and sustained release profiles. The study highlighted that such formulations could significantly reduce the drug's adverse effects while maintaining its therapeutic efficacy, particularly in chronic inflammatory conditions like osteoarthritis.

Another significant advancement is the investigation of Nabumetone's metabolic pathways. Research published in Drug Metabolism and Disposition in 2024 elucidated the role of cytochrome P450 enzymes, particularly CYP2C9, in the metabolism of Nabumetone. The findings suggest that genetic polymorphisms in CYP2C9 may influence interindividual variability in drug response, paving the way for personalized medicine approaches in NSAID therapy.

In addition to its traditional uses, recent preclinical studies have explored Nabumetone's potential in cancer therapy. A 2023 study in Cancer Research reported that Nabumetone exhibits antiproliferative effects in certain cancer cell lines, possibly through the inhibition of COX-2 and downstream inflammatory pathways. While these findings are preliminary, they open new avenues for repurposing Nabumetone in oncology.

Despite its benefits, Nabumetone's safety profile remains a topic of ongoing research. A meta-analysis published in Clinical Pharmacology & Therapeutics in 2024 evaluated the risk of cardiovascular events associated with long-term Nabumetone use. The analysis concluded that while the risk is lower compared to other NSAIDs like diclofenac, careful monitoring is still recommended for patients with preexisting cardiovascular conditions.

In conclusion, recent research on Nabumetone (42924-53-8) underscores its evolving role in pain management and inflammation. Innovations in drug delivery, insights into metabolic pathways, and exploratory applications in oncology highlight the drug's versatility. However, further clinical trials are needed to validate these findings and optimize its use in diverse patient populations.